![molecular formula C6H12N4O B180107 (3,4-Diamino-1-ethyl-1H-pyrazol-5-yl)methanol CAS No. 199341-99-6](/img/structure/B180107.png)
(3,4-Diamino-1-ethyl-1H-pyrazol-5-yl)methanol
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Overview
Description
(3,4-Diamino-1-ethyl-1H-pyrazol-5-yl)methanol, also known as DEPM, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DEPM is a pyrazole derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied.
Mechanism of Action
The mechanism of action of (3,4-Diamino-1-ethyl-1H-pyrazol-5-yl)methanol is not fully understood, but it is believed to involve the formation of a complex with metal ions. This compound contains two amino groups and a hydroxyl group, which can coordinate with metal ions through chelation. The resulting complex can inhibit the activity of metal-dependent enzymes or interact with DNA, leading to cytotoxicity.
Biochemical and Physiological Effects
This compound has been shown to exhibit cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. The cytotoxicity of this compound is believed to be related to its ability to chelate metal ions and inhibit metal-dependent enzymes. This compound has also been shown to inhibit the growth of Mycobacterium tuberculosis, the causative agent of tuberculosis. In addition, this compound has been shown to exhibit antioxidant activity and protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
(3,4-Diamino-1-ethyl-1H-pyrazol-5-yl)methanol has several advantages as a research tool, including its easy synthesis, high stability, and low toxicity. However, this compound also has some limitations, such as its poor solubility in water and some organic solvents, which can affect its bioavailability and activity. In addition, this compound can interact with other metal ions in biological systems, leading to potential interference with other metal-dependent processes.
Future Directions
There are several future directions for research on (3,4-Diamino-1-ethyl-1H-pyrazol-5-yl)methanol. One direction is to investigate the structure-activity relationship of this compound and its derivatives, in order to optimize their cytotoxicity and selectivity. Another direction is to explore the potential applications of this compound in metal-organic frameworks and other materials. In addition, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other metal ions in biological systems.
Synthesis Methods
(3,4-Diamino-1-ethyl-1H-pyrazol-5-yl)methanol can be synthesized through various methods, including the reaction of 3,4-diaminopyrazole with formaldehyde and subsequent reduction, or the reaction of 3,4-diaminopyrazole with paraformaldehyde and subsequent reduction. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.
Scientific Research Applications
(3,4-Diamino-1-ethyl-1H-pyrazol-5-yl)methanol has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, tuberculosis, and other diseases. In materials science, this compound has been used as a building block for the synthesis of metal-organic frameworks and other materials. In analytical chemistry, this compound has been used as a chelating agent for the determination of metal ions in environmental and biological samples.
properties
CAS RN |
199341-99-6 |
---|---|
Molecular Formula |
C6H12N4O |
Molecular Weight |
156.19 g/mol |
IUPAC Name |
(4,5-diamino-2-ethylpyrazol-3-yl)methanol |
InChI |
InChI=1S/C6H12N4O/c1-2-10-4(3-11)5(7)6(8)9-10/h11H,2-3,7H2,1H3,(H2,8,9) |
InChI Key |
UADWLGUWFPLDPF-UHFFFAOYSA-N |
SMILES |
CCN1C(=C(C(=N1)N)N)CO |
Canonical SMILES |
CCN1C(=C(C(=N1)N)N)CO |
synonyms |
1H-Pyrazole-5-methanol, 3,4-diamino-1-ethyl- |
Origin of Product |
United States |
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